![molecular formula C16H14ClN5O2 B2866854 N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-methoxybenzamide CAS No. 1005306-06-8](/img/structure/B2866854.png)
N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-methoxybenzamide
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Description
N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C16H14ClN5O2 and its molecular weight is 343.77. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Research on derivatives incorporating a similar structure has shown antimicrobial properties. A study by Desai et al. (2013) synthesized and evaluated the antimicrobial activity of a series of compounds structurally related to the query compound. These derivatives exhibited significant in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as inhibitory action against various strains of fungi, suggesting potential therapeutic interventions for microbial diseases, especially bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).
Neuropharmacological Applications
Another study investigated "N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide (PB12)," a compound with a somewhat related structure, as a probe for determining dopamine D(4) receptor density in rat striatum. This research provides insights into neuropharmacological applications and the potential for studying dopamine receptor-mediated pathways, contributing to the understanding of various neurological conditions and the development of targeted therapies (Colabufo et al., 2001).
Anticancer Research
A compound with a similar structure, "N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide," was synthesized and analyzed for its antiproliferative activity against various human cancer cell lines. The study demonstrated promising anticancer activity, highlighting the potential for developing new therapeutic agents targeting specific cancer types. The research provides a foundation for further investigation into the anticancer properties of related compounds (Huang et al., 2020).
Enzyme Inhibition Studies
Compounds structurally related to the query have been synthesized and tested for their inhibitory activity against enzymes such as lipase and α-glucosidase. These studies contribute to understanding enzyme inhibition mechanisms and the potential development of enzyme inhibitors for therapeutic applications, such as treating conditions related to enzyme dysregulation (Bekircan, Ülker, & Menteşe, 2015).
Properties
IUPAC Name |
N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN5O2/c1-24-14-5-3-2-4-13(14)16(23)18-10-15-19-20-21-22(15)12-8-6-11(17)7-9-12/h2-9H,10H2,1H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSXVMMIMAWMZRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NCC2=NN=NN2C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.